Cas no 937599-95-6 ({2-3,4-Dihydro-1(2H)-quinolinyl-phenyl}methanamine)
{2-3,4-Dihydro-1(2H)-quinolinyl-phenyl}methanamine is a versatile intermediate in organic synthesis, particularly valued for its fused quinoline-phenyl scaffold, which is structurally relevant in medicinal chemistry and materials science. The compound’s rigid bicyclic framework and amine functionality make it a useful building block for the development of pharmacologically active molecules, such as CNS-targeting agents or enzyme modulators. Its synthetic flexibility allows for further derivatization at the amine group or the aromatic systems, enabling tailored modifications for specific applications. The product is typically characterized by high purity and stability, ensuring reliability in research and industrial processes. Its structural features contribute to its utility in exploring structure-activity relationships in drug discovery.
937599-95-6 structure
Product Name:{2-3,4-Dihydro-1(2H)-quinolinyl-phenyl}methanamine
CAS No:937599-95-6
MF:C16H18N2
MW:238.327523708344
CID:1078086
PubChem ID:19627371
Update Time:2025-06-06
{2-3,4-Dihydro-1(2H)-quinolinyl-phenyl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {2-[3,4-Dihydro-1(2H)-quinolinyl]-phenyl}methanamine
- (2-(3,4-Dihydroquinolin-1(2H)-yl)phenyl)methanamine
- 937599-95-6
- SCHEMBL16814950
- [2-(3,4-dihydro-2H-quinolin-1-yl)phenyl]methanamine
- AKOS000260999
- {2-3,4-Dihydro-1(2H)-quinolinyl-phenyl}methanamine
-
- MDL: MFCD08699755
- Inchi: 1S/C16H18N2/c17-12-14-7-2-4-10-16(14)18-11-5-8-13-6-1-3-9-15(13)18/h1-4,6-7,9-10H,5,8,11-12,17H2
- InChI Key: JHPDJFSKZLCZMS-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2CN)C2C=CC=CC=2CCC1
Computed Properties
- Exact Mass: 238.146998583g/mol
- Monoisotopic Mass: 238.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 407.8±34.0 °C at 760 mmHg
- Flash Point: 177.3±20.8 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
{2-3,4-Dihydro-1(2H)-quinolinyl-phenyl}methanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
{2-3,4-Dihydro-1(2H)-quinolinyl-phenyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM226640-5g |
(2-(3,4-Dihydroquinolin-1(2H)-yl)phenyl)methanamine |
937599-95-6 | 95% | 5g |
$421 | 2021-08-04 | |
| Chemenu | CM226640-1g |
(2-(3,4-Dihydroquinolin-1(2H)-yl)phenyl)methanamine |
937599-95-6 | 95% | 1g |
$180 | 2024-07-19 | |
| Chemenu | CM226640-5g |
(2-(3,4-Dihydroquinolin-1(2H)-yl)phenyl)methanamine |
937599-95-6 | 95% | 5g |
$540 | 2024-07-19 | |
| TRC | D044510-125mg |
{2-[3,4-Dihydro-1(2H)-quinolinyl]-phenyl}methanamine |
937599-95-6 | 125mg |
$ 230.00 | 2022-06-06 | ||
| TRC | D044510-250mg |
{2-[3,4-Dihydro-1(2H)-quinolinyl]-phenyl}methanamine |
937599-95-6 | 250mg |
$ 375.00 | 2022-06-06 | ||
| Crysdot LLC | CD11009111-5g |
(2-(3,4-Dihydroquinolin-1(2H)-yl)phenyl)methanamine |
937599-95-6 | 95+% | 5g |
$446 | 2024-07-19 |
{2-3,4-Dihydro-1(2H)-quinolinyl-phenyl}methanamine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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